{2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid
Overview
Description
{2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid, also known as AOPP, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. AOPP is a derivative of piperazine and has been synthesized using various methods. In
Mechanism of Action
The mechanism of action of {2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid is not fully understood, but it is believed to act on various cellular pathways, including the PI3K/Akt and MAPK pathways. {2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid has been shown to inhibit the activity of Akt, a protein kinase that plays a key role in cell survival and proliferation. {2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid has also been shown to activate the MAPK pathway, which regulates various cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
{2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, reduction of inflammation, and neuroprotective effects. {2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid has also been shown to reduce oxidative stress and increase antioxidant activity in cells. Additionally, {2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid has been shown to have anti-angiogenic effects, which may be beneficial in cancer research.
Advantages and Limitations for Lab Experiments
One advantage of using {2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid in lab experiments is its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Additionally, {2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid is relatively easy to synthesize and purify, making it accessible for research. However, one limitation of using {2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid in lab experiments is the lack of understanding of its mechanism of action. Further research is needed to fully understand the cellular pathways affected by {2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid.
Future Directions
Future research on {2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid should focus on further understanding its mechanism of action and cellular pathways affected. Additionally, research should explore the potential therapeutic applications of {2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid in various diseases, including cancer, inflammation, and neurological disorders. Further studies should also investigate the potential side effects of {2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid and its toxicity levels in vivo. Overall, {2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid has shown promising potential in various areas of research and warrants further investigation.
Scientific Research Applications
{2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, {2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, {2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, {2-[4-(4-acetylphenyl)-1-piperazinyl]-2-oxoethoxy}acetic acid has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
2-[2-[4-(4-acetylphenyl)piperazin-1-yl]-2-oxoethoxy]acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O5/c1-12(19)13-2-4-14(5-3-13)17-6-8-18(9-7-17)15(20)10-23-11-16(21)22/h2-5H,6-11H2,1H3,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISLSFFORWJLRLB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)COCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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